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Executive Summary & Chemical Profile

6-Chloro-2-methoxyquinoxaline (CAS: 104152-39-8) is a highly versatile quinoxaline
derivative recognized in medicinal chemistry as a privileged scaffold[1]. It is extensively utilized
in the development of antitubercular agents, anticancer therapeutics, and ASIC channel
modulators[1][2]. Beyond drug discovery, it serves as a critical analytical derivative (often
abbreviated as CMQ) in gas chromatography-tandem mass spectrometry (GC-MS/MS)
workflows for quantifying aryloxyphenoxypropionate herbicides, such as quizalofop-P-ethyl[3]

[4].

Because it contains a carbon-halogen (C-Cl) bond, 6-Chloro-2-methoxyquinoxaline is
classified as a Halogenated Organic Compound (HOC)[5]. This classification dictates strict
operational, segregation, and disposal protocols to prevent environmental contamination and
ensure compliance with federal Resource Conservation and Recovery Act (RCRA)
regulations[5][6].

Table 1: Physicochemical Properties and Regulatory Data
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Property /| Parameter Value /| Description

Chemical Name 6-Chloro-2-methoxyquinoxaline

CAS Number 104152-39-8 (Alternate: 55687-11-1)[1][2]
Molecular Formula C9H7CIN20[1]

Molecular Weight 194.62 g/mol [1]

Boiling Point 297.3 £ 35.0 °C (at 760 mmHg)[1]
Recommended Storage Sealed, dry conditions at 2—8°CJ[1]

EPA RCRA Classification Halogenated Organic Compound (HOC)[5]

High-Temperature Incineration (with acid gas

Primary Disposal Method )
scrubbing)[6]

Operational Safety & Handling Causality

As a Senior Application Scientist, it is critical to understand not just how to handle this
compound, but why these protocols exist. Every operational choice directly impacts the integrity
of your research and the safety of your laboratory environment.

o Temperature-Controlled Storage (2—8°C): The compound must be stored sealed in dry
conditions at 2—8°C[1]. Causality: Elevated temperatures and ambient moisture can lead to
the gradual hydrolysis of the methoxy group or degradation of the quinoxaline core.
Maintaining this thermal baseline ensures high fidelity in structure-activity relationship (SAR)
studies and prevents the generation of degraded, uncharacterized waste.

» Reactivity and Fume Hood Usage: The presence of both a chloro and a methoxy substituent
makes this compound a highly reactive intermediate for nucleophilic substitution and metal-
catalyzed cross-coupling reactions[1]. Causality: Because it is designed to be reactive,
exposure to mucous membranes or inhalation of its dust can cause irritation. All handling of
the neat powder must occur within a certified chemical fume hood to prevent aerosolization.

» Analytical Workflow Considerations: When used as a derivative in GC-MS/MS herbicide
analysis, the compound is often extracted into hexane following a methanolic potassium
hydroxide reflux[4]. Causality: The resulting analytical waste matrix is a highly flammable,
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halogen-containing organic mixture. This matrix requires specific stabilization (often using
high-boiling point "keeper" solvents to prevent evaporative loss) and immediate segregation
into halogenated waste streams[4].

Waste Segregation & Disposal Workflows

The most critical aspect of managing 6-Chloro-2-methoxyquinoxaline is its disposal. Under
EPA regulations (40 CFR § 268.32), Halogenated Organic Compounds are subject to strict
Land Disposal Restrictions (LDR) due to their high toxicity, environmental mobility, and
persistence[5][6].

The Causality of Segregation: Halogenated waste must never be mixed with non-halogenated
solvent waste[7]. When halogenated organics are incinerated, they generate corrosive
hydrogen chloride (HCI) gas. Therefore, they must be processed in specialized high-
temperature incinerators (>1000°C) equipped with alkaline scrubbers[6]. Mixing non-
halogenated waste into the halogenated stream unnecessarily increases the volume of waste
requiring this expensive, specialized treatment, driving up laboratory operational costs.
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Workflow for the segregation and EPA-compliant disposal of halogenated organic waste.

Step-by-Step Disposal Methodology
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» Matrix Assessment: Determine if the waste is a neat solid (powder, contaminated weighing
paper, empty vials) or a liquid solution (e.g., dissolved in hexane or acetone from analytical
workflows)[4][7].

» Liquid Segregation: If the waste is liquid, verify the halogen content. Any organic solvent
mixture containing >2% halogens (including the dissolved 6-Chloro-2-methoxyquinoxaline)
must be routed to the Halogenated Solvent Waste carboy[7].

e Solid Containment: Place all solid waste contaminated with the compound into a sealed,
puncture-resistant hazardous waste container lined with a compatible polymer bag.

o RCRA-Compliant Labeling: Clearly label all containers with "Hazardous Waste - Halogenated
Organics." The label must explicitly list "6-Chloro-2-methoxyquinoxaline" to ensure the
downstream waste broker understands the exact chemical profile[8].

o Satellite Accumulation Area (SAA) Storage: Store the labeled containers in a designated
SAA with secondary containment. Ensure the area is kept cool (<25°C) and completely
isolated from incompatible materials such as strong oxidizers or strong bases|83].

» Broker Transfer & Incineration: Contract a certified hazardous waste broker to manifest the
waste. The broker will transport the material to a Treatment, Storage, and Disposal Facility
(TSDF) where it will undergo high-temperature incineration to safely destroy the carbon-
halogen bonds without generating toxic dioxins or furans[6][8].

Spill Response & Decontamination Procedures
In the event of an accidental release, immediate and calculated action is required to prevent
cross-contamination and exposure.

o For Solid Spills (Neat Powder):

o DO NOT use a dry brush or broom, as this will aerosolize the fine powder, creating an
inhalation hazard.

o Action: Dampen an absorbent laboratory pad with a compatible, non-reactive solvent (e.g.,
a small amount of isopropanol or water, depending on the exact surface). Gently wipe the
spill from the outside in. Place all used pads into the solid halogenated waste container.
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e For Liquid Spills (Dissolved Compound):

o Action: Immediately deploy an inert, non-combustible absorbent material (such as
vermiculite, sand, or a specialized universal spill pad) over the liquid.

o Allow sufficient time for complete absorption. Use non-sparking tools to scoop the
saturated absorbent into a sealable hazardous waste container. Label immediately as
"Halogenated Organic Spill Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://p2infohouse.org/ref/15/14275.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/lesdid.pdf
https://www.benchchem.com/product/b13452622/docs#comprehensive-operational-and-disposal-guide-for-6-chloro-2-methoxyquinoxaline
https://www.benchchem.com/product/b13452622/docs#comprehensive-operational-and-disposal-guide-for-6-chloro-2-methoxyquinoxaline
https://www.benchchem.com/product/b13452622/docs#comprehensive-operational-and-disposal-guide-for-6-chloro-2-methoxyquinoxaline
https://www.benchchem.com/product/b13452622/docs#comprehensive-operational-and-disposal-guide-for-6-chloro-2-methoxyquinoxaline
https://www.benchchem.com/product/b13452622?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13452622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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